N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-4-methoxybenzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]-4-methoxybenzamide
• InChI: InChI=1S/C21H21NO6S/c1-26-16-7-5-15(6-8-16)21(23)22-14-20(19-4-3-13-28-19)29(24,25)18-11-9-17(27-2)10-12-18/h3-13,20H,14H2,1-2H3,(H,22,23)
• InChI Key: WEHXWLZKRCPXOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H21NO6S
• Molecular Weight: 415.5 g/mol
• CAS No.: 946243-06-7

Description

N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-4-methoxybenzamide is a useful research compound. Its molecular formula is C21H21NO6S and its molecular weight is 415.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-4-methoxybenzamide and its derivatives have been explored for their antimycobacterial properties. A study synthesized a series of related compounds and found that some, such as 2-chloro-6-(2-furyl)-9-(4-methoxyphenylmethyl)-9H-purine, exhibited high activity against Mycobacterium tuberculosis, low toxicity to mammalian cells, and effectiveness inside macrophages, making them potential antituberculosis drugs (Bakkestuen, Gundersen, & Utenova, 2005).

Therapeutic Potential for Alzheimer's Disease

A series of multifunctional amides, including derivatives of this compound, have been synthesized and evaluated for their potential as therapeutic agents for Alzheimer's disease. These compounds showed moderate enzyme inhibitory potentials, mild cytotoxicity, and were found to be non-toxic up to a certain range, making them viable candidates for drug development against Alzheimer's (Hassan et al., 2018).

Radiotracer Development

In radiopharmaceutical research, related compounds have been developed as radiotracers. One such compound, [11C]L-159,884, a nonpeptide angiotensin II antagonist, was created for imaging angiotensin II, AT1 receptors. This demonstrates the potential use of these compounds in diagnostic imaging and medical research (Hamill et al., 1996).

Inhibitory Activity Against Enzymes

Further research shows the synthesized derivatives of this compound have good enzyme inhibitory activity. For instance, one compound showed excellent inhibitory effects against acetyl- and butyrylcholinesterase, suggesting potential therapeutic applications in conditions where such enzyme inhibition is beneficial (Hussain et al., 2017).

Polymer Chemistry Applications

In polymer chemistry, derivatives of this compound have been used in the synthesis of poly(arylene ether sulfone)s, demonstrating their utility in the development of new polymeric materials. These materials are evaluated for their potential as polyelectrolyte membrane materials, indicating a broad range of applications in various technological fields (Yang, Xiong, & Chen, 2017).